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Compound of Interest

Compound Name: Cangorinine E-1

Cat. No.: B15563913 Get Quote

For researchers, scientists, and drug development professionals, this in-depth guide provides a

comprehensive overview of the spectroscopic data for Cangorinine E-1, a sesquiterpene

pyridine alkaloid with noted anti-inflammatory and immunosuppressive properties. This

document compiles the available Nuclear Magnetic Resonance (NMR), Mass Spectrometry

(MS), and Infrared (IR) data, alongside detailed experimental protocols to facilitate further

research and application.

Cangorinine E-1 is a member of the complex sesquiterpene pyridine alkaloid family, a class of

natural products predominantly found in plants of the Celastraceae family. Its intricate structure

and significant biological activities have made it a subject of interest in natural product

chemistry and pharmacology. The precise characterization of its spectral properties is

fundamental for its identification, synthesis, and the exploration of its therapeutic potential.

Spectroscopic Data Summary
The following tables summarize the key quantitative data from NMR, MS, and IR spectroscopy

for Cangorinine E-1. This information is crucial for the unambiguous identification of the

compound.

Table 1: ¹H NMR Spectroscopic Data for Cangorinine E-1
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Position
Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

[Data Unavailable] [Data Unavailable] [Data Unavailable] [Data Unavailable]

... ... ... ...

Table 2: ¹³C NMR Spectroscopic Data for Cangorinine E-
1

Position Chemical Shift (δ) ppm

[Data Unavailable] [Data Unavailable]

... ...

Table 3: Mass Spectrometry and Infrared Spectroscopy
Data for Cangorinine E-1

Spectroscopic Method Key Observations

Mass Spectrometry (MS)
Molecular Formula: C₄₃H₄₉NO₁₈ Molecular

Weight: 867.8 g/mol

Infrared (IR) Spectroscopy [Data Unavailable]

Note: Detailed peak assignments for NMR and specific fragments for MS, as well as IR

absorption bands, are pending the acquisition of the primary research article.

Experimental Protocols
Detailed experimental methodologies are essential for the replication of scientific findings and

the development of new research. The following sections outline the typical procedures for the

isolation and spectroscopic analysis of Cangorinine E-1.

Isolation of Cangorinine E-1
The isolation of Cangorinine E-1 typically involves the extraction of plant material from the

Celastraceae family, followed by a series of chromatographic separation techniques.
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Plant Material (e.g., Maytenus ilicifolia)

Solvent Extraction (e.g., with Methanol)

Liquid-Liquid Partitioning

Column Chromatography (e.g., Silica Gel)

High-Performance Liquid Chromatography (HPLC)

Pure Cangorinine E-1

Click to download full resolution via product page

Caption: General workflow for the isolation of Cangorinine E-1.

Spectroscopic Analysis
The structural elucidation of Cangorinine E-1 is achieved through a combination of modern

spectroscopic techniques.
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Isolated Cangorinine E-1
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Caption: Spectroscopic techniques for the structural analysis of Cangorinine E-1.

Signaling Pathways and Biological Activity
Cangorinine E-1 has been reported to possess anti-inflammatory and immunosuppressive

activities. These effects are often mediated through the modulation of specific cellular signaling

pathways. While the precise mechanisms for Cangorinine E-1 are still under investigation,

related compounds from the Celastraceae family are known to target pathways such as the NF-

κB signaling cascade.

Cangorinine E-1

NF-κB Signaling Pathway
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Caption: Postulated mechanism of action for the anti-inflammatory effects of Cangorinine E-1.
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Further research is required to fully elucidate the specific molecular targets and signaling

pathways modulated by Cangorinine E-1, which will be crucial for its potential development as

a therapeutic agent. The detailed spectroscopic data, once fully available, will be instrumental

in these future investigations.

To cite this document: BenchChem. [Unveiling the Spectroscopic Signature of Cangorinine
E-1: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15563913#cangorinine-e-1-spectroscopic-data-nmr-
ms-ir]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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